Cas no 911426-09-0 (Benzenemethanamine, 3,5-dibromo-a-methyl-, (aS)-)

Benzenemethanamine, 3,5-dibromo-a-methyl-, (aS)- structure
911426-09-0 structure
Product Name:Benzenemethanamine, 3,5-dibromo-a-methyl-, (aS)-
CAS No:911426-09-0
MF:C8H9Br2N
MW:278.971760511398
CID:803220
PubChem ID:69206016
Update Time:2023-10-31

Benzenemethanamine, 3,5-dibromo-a-methyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3,5-dibromo-a-methyl-, (aS)-
    • BENZENEMETHANAMINE, 3,5-DIBROMO-Α-METHYL-, (ΑS)-
    • Benzenemethanamine, 3,5-dibromo--methyl-, (S)-
    • Benzenemethanamine,3,5-dibromo-a-methyl-,(aS)-
    • (S)-1-(3,5-Dibromophenyl)ethan-1-amine
    • 911426-09-0
    • SCHEMBL4826929
    • DTXSID901260460
    • (alphaS)-3,5-Dibromo-alpha-methylbenzenemethanamine
    • (aS)-3,5-Dibromo-a-methyl-benzenemethanamine
    • Inchi: 1S/C8H9Br2N/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5H,11H2,1H3/t5-/m0/s1
    • InChI Key: DWZJEVRHNGHMTL-YFKPBYRVSA-N
    • SMILES: BrC1C=C(C=C(C=1)[C@H](C)N)Br

Computed Properties

  • Exact Mass: 278.90813g/mol
  • Monoisotopic Mass: 276.91017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų
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